Cas no 832740-17-7 (2-4-(1H-Tetrazol-1-yl)phenoxypropanoic acid)

• Product Name: 2-4-(1H-Tetrazol-1-yl)phenoxypropanoic acid
• CAS No: 832740-17-7
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• MDL: MFCD03419502
• CID: 3058751
• PubChem ID: 6485344
• Update Time: 2025-04-21

2-4-(1H-Tetrazol-1-yl)phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(1H-tetraazol-1-yl)phenoxy)propanoic acid
• BBL039079
• 2-[4-(1,2,3,4-tetrazol-1-yl)phenoxy]propanoic acid
• AKOS016345005
• HMS2663I16
• AKOS000301631
• EN300-83553
• STK312964
• LS-02096
• 2-[4-(1H-1,2,3,4-tetrazol-1-yl)phenoxy]propanoicacid
• CHEMBL1902187
• 2-(4-(1h-Tetrazol-1-yl)phenoxy)propanoic acid
• CS-0272260
• 832740-17-7
• MFCD03419502
• 2-[4-(1H-tetraazol-1-yl)phenoxy]propanoic acid
• SMR000278217
• MLS000716700
• 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoic acid
• 2-[4-(1H-1,2,3,4-tetrazol-1-yl)phenoxy]propanoic acid
• 2-[4-(tetrazol-1-yl)phenoxy]propanoic acid
• DTXSID601250660
• 2-(4-Tetrazol-1-yl-phenoxy)-propionic acid
• 2-4-(1H-Tetrazol-1-yl)phenoxypropanoic acid

• MDL： MFCD03419502
• Inchi： 1S/C10H10N4O3/c1-7(10(15)16)17-9-4-2-8(3-5-9)14-6-11-12-13-14/h2-7H,1H3,(H,15,16)
• InChI Key： LQXQKXFJECQNIC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=NN=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 234.07529019Da
• Monoisotopic Mass: 234.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

2-4-(1H-Tetrazol-1-yl)phenoxypropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT